[(3,5-dimethylphenyl)carbamoyl]methyl 3-acetylindolizine-1-carboxylate

• IUPAC Name: [2-(3,5-dimethylanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate
• InChI: InChI=1S/C21H20N2O4/c1-13-8-14(2)10-16(9-13)22-20(25)12-27-21(26)17-11-19(15(3)24)23-7-5-4-6-18(17)23/h4-11H,12H2,1-3H3,(H,22,25)
• InChI Key: LSRGGCUKEUXMHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)COC(=O)C2=C3C=CC=CN3C(=C2)C(=O)C)C
• Molecular Formula: C21H20N2O4
• DSSTOX Substance ID: DTXSID801147405
• Molecular Weight: 364.4 g/mol
• CAS RN: 899725-17-8

Description

The compound is a carbamate derivative, specifically a phenyl methylcarbamate. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They are used in a variety of applications, including as pesticides and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely include a carbamate group attached to a 3,5-dimethylphenyl group and a 3-acetylindolizine-1-carboxylate group.

Chemical Reactions Analysis

Carbamates, including phenyl methylcarbamates, are known to react with cholinesterase or acetylcholinesterase (AChE) inhibitors. They form unstable complexes with cholinesterases by carbamoylation of the active sites of the enzymes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, a related compound, 3,5-dimethylphenyl methylcarbamate, has a molecular weight of 179.216 g/mol and a density of 1.1±0.1 g/cm^3.

Mechanism of Action

As mentioned above, carbamates are known to inhibit cholinesterase or acetylcholinesterase (AChE), which can suppress the action of acetylcholine esterase.

Safety and Hazards

The safety and hazards of this compound would depend on its specific structure and use. Carbamates, including phenyl methylcarbamates, can be toxic and are often used as pesticides.